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Compound of Interest

Compound Name:
5-(Bromomethyl)-2-

isopropylpyridine hydrobromide

CAS No.: 1820703-91-0

Cat. No.: B15061085 Get Quote

Introduction & Physicochemical Profile
Pyridine hydrobromide (C₅H₆BrN), also known as pyridinium bromide, is a versatile acidic salt

widely employed in synthetic chemistry.[1][2] It serves as a pharmaceutical intermediate,

particularly in the synthesis of cephalosporin antibiotics, and as an efficient catalyst for various

organic transformations like brominations, alkylations, and esterifications.[1][2][3] Despite its

utility, the compound's pronounced hygroscopicity presents a significant challenge for

researchers.[1][2][3][4] The absorption of atmospheric moisture can compromise its stability,

alter its reactivity, and invalidate stoichiometric calculations, leading to poor experimental

reproducibility.[5]

This document provides a comprehensive guide for the handling, storage, and quality control of

pyridine hydrobromide to ensure its integrity and promote safe laboratory practices.

Table 1: Physicochemical Properties of Pyridine Hydrobromide
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Property Value Source(s)

Molecular Formula C₅H₆BrN [2]

Molecular Weight 160.01 g/mol [2]

Appearance
White to off-white or pale

brown crystalline powder
[1][2]

Melting Point
~200-220 °C (with

decomposition)
[1][2][4]

Solubility
Freely soluble in water,

methanol, and ethanol
[1][2][3][4]

pH (5% w/v solution) 2.0 - 3.0 [2]

Key Sensitivity Extremely Hygroscopic [1][2][3][4]

The Critical Impact of Water Absorption
The primary challenge in working with pyridine hydrobromide is its propensity to absorb

moisture from the air.[1][2][3][4] This is not merely a physical inconvenience; it fundamentally

alters the chemical's properties and performance in several critical ways:

Stoichiometric Inaccuracy: The mass of a weighed sample will be artificially inflated by an

unknown quantity of water. This makes it impossible to perform reactions with accurate molar

ratios, leading to incomplete conversions, excess starting material, and the formation of

impurities.

Altered Reactivity: The presence of water can change the local chemical environment. In

reactions where pyridine hydrobromide is used as a mild acid catalyst, water can act as a

competing nucleophile or base, potentially leading to unwanted side reactions or altering

reaction kinetics.

Chemical Degradation: While stable when kept dry, prolonged exposure to moisture can

potentially lead to hydrolysis or other degradation pathways, reducing the purity and efficacy

of the reagent.[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://www.shunxiangchem.com/hydrobromide-of-pyridine-has-become-an-indispensable-reagent-in-chemical-synthesis/
https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://www.shunxiangchem.com/hydrobromide-of-pyridine-has-become-an-indispensable-reagent-in-chemical-synthesis/
https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1292273.htm
https://www.shunxiangchem.com/hydrobromide-of-pyridine-has-become-an-indispensable-reagent-in-chemical-synthesis/
https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://www.fishersci.com/shop/products/pyridine-hydrobromide-98-thermo-scientific-1/AAA1931418
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1292273.htm
https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://www.shunxiangchem.com/hydrobromide-of-pyridine-has-become-an-indispensable-reagent-in-chemical-synthesis/
https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://www.fishersci.com/shop/products/pyridine-hydrobromide-98-thermo-scientific-1/AAA1931418
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1292273.htm
https://www.shunxiangchem.com/hydrobromide-of-pyridine-has-become-an-indispensable-reagent-in-chemical-synthesis/
https://exsyncorp.com/wp-content/uploads/2022/10/Products-in-focus-Pyridine-hydrobromide.pdf
https://www.fishersci.com/shop/products/pyridine-hydrobromide-98-thermo-scientific-1/AAA1931418
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1292273.htm
https://www.jubilantingrevia.com/uploads/files/129msds_0012GjGhs07Div.3sdsPyridineHydrobromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15061085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical State Change: Severe moisture absorption causes the free-flowing crystalline

powder to clump, cake, or even deliquesce (dissolve in the absorbed water), making it

extremely difficult to handle and weigh accurately.[5]

Risk Assessment and Personal Protective
Equipment (PPE)
Pyridine hydrobromide is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin, and causes skin and serious eye irritation.[3][7][8] It may also

cause respiratory irritation.[7][8] Therefore, a thorough risk assessment is mandatory before

any handling.

Table 2: Required and Recommended Personal Protective Equipment

PPE Item Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against dust particles

and potential splashes, which

can cause severe eye irritation

or damage.[7][8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact, which

can cause irritation and

harmful absorption.[6][7][8]

Body Protection Fully buttoned laboratory coat.
Protects skin and clothing from

spills and contamination.[6][7]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required when handling large

quantities or when adequate

ventilation is not available to

prevent inhalation of dust.[7][9]

Protocols for Handling and Storage
A disciplined workflow is essential to maintain the anhydrous nature of pyridine hydrobromide

from receipt to disposal.
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Overall Handling Workflow
The following diagram outlines the critical decision points and processes for maintaining the

integrity of pyridine hydrobromide.
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Application Sensitivity?

High
(e.g., Anhydrous Catalysis,

Quantitative Analysis)

Stringent H₂O exclusion

Moderate
(e.g., General Synthesis)

Minimal H₂O exposure

Low
(e.g., Non-critical pH buffer)

Tolerates brief exposure

Glovebox or Schlenk Line
(Inert Atmosphere)

Standard Desiccator
with Active Desiccant

Open Bench
(Rapid Weighing Protocol)

Click to download full resolution via product page

Caption: Figure 2. Decision tree for selecting a handling environment.

Protocol: Weighing and Dispensing
A. High-Sensitivity Applications (Inert Atmosphere Glovebox)

Preparation: Ensure the glovebox antechamber is properly purged and the internal

atmosphere is dry (<10 ppm H₂O). Introduce all necessary equipment (spatula, weighing

paper/vessel, receiving flask, and the sealed container of pyridine hydrobromide) into the

glovebox.

Equilibration: Allow the chemical container to equilibrate to the glovebox temperature for at

least 30 minutes to prevent condensation.

Tare: Place the weighing vessel on the analytical balance inside the glovebox and tare the

weight.

Dispense: Open the pyridine hydrobromide container. Using a clean, dry spatula, quickly

transfer the desired amount of solid to the weighing vessel.

Seal & Record: Immediately and securely seal the main container. Record the final mass.

Transfer: Transfer the weighed solid to the reaction flask within the glovebox.
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Removal: Securely seal the reaction flask before removing it and the reagent container from

the glovebox via the antechamber.

B. Moderate-Sensitivity Applications (Rapid Open-Bench Technique)

This method aims to minimize atmospheric exposure. [5][10]

Preparation: Have all materials ready: balance, weighing paper, spatula, and a pre-weighed,

sealable receiving flask or vial.

Equilibration: Allow the reagent container to come to room temperature before opening to

prevent condensation. [11]3. Tare: Place the weighing paper on the balance and tare.

Dispense Quickly: Briefly open the reagent container, remove an approximate amount of

solid, and immediately reseal the container. Work swiftly to transfer the solid to the weighing

paper and obtain a reading. A continuous drift in the balance reading indicates moisture

absorption. [11]5. Transfer: Immediately transfer the weighed solid into the pre-weighed

receiving flask and seal it.

Confirm Mass: Weigh the sealed receiving flask to determine the exact mass of the

transferred solid by difference.

Quality Control: Verification of Water Content
For applications where the precise water content is critical, it must be experimentally

determined. Karl Fischer (KF) titration is the industry-standard method for quantifying water in

chemical samples. [12][13][14]

Protocol: Coulometric Karl Fischer Titration
This protocol is adapted for amine salts, which can interfere with standard KF reagents by

altering the pH. [13]

Reagent Setup: Use a coulometric KF titrator. The anode solution should be a specialized

reagent for amines or buffered by adding a weak acid like benzoic acid to the anolyte

beforehand to maintain the optimal pH range (5.5-8). [12][13]2. System Conditioning: Start
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the titrator and allow it to run a pre-titration cycle to consume any ambient moisture in the

titration cell until a stable, low drift value is achieved.

Sample Preparation (in a glovebox or dry environment):

Accurately weigh approximately 50-100 mg of pyridine hydrobromide into a gas-tight

syringe or a glass vial.

Record the exact mass (W_sample).

Sample Introduction:

Uncap the syringe or vial and quickly inject the solid directly into the conditioned KF

titration cell.

If using a vial, drop the entire vial into the cell if the opening allows, or dissolve the sample

in a known volume of anhydrous solvent (like anhydrous methanol) and inject an

accurately known aliquot of the solution.

Titration: Start the titration. The instrument will electrochemically generate iodine, which

reacts stoichiometrically with the water from the sample. The titration endpoint is detected

automatically.

Calculation: The instrument will report the mass of water detected (W_water) in micrograms

(µg). Calculate the water content as a percentage:

Water Content (%) = (W_water (µg) / W_sample (mg) / 1000) * 100

Incompatibilities and Waste Disposal
Incompatibilities: Pyridine hydrobromide should be stored away from strong oxidizing agents,

strong acids, and strong bases. [6][8][15]It should also be protected from moisture. [2][3][6]*

Waste Disposal: Dispose of unused product and contaminated materials in accordance with

local, state, and federal regulations. A common method is to dissolve the material in a

combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner

and scrubber. [7]Do not allow the product to enter drains. [7]
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Troubleshooting Guide
Table 3: Common Issues and Solutions

Issue Probable Cause Recommended Action

Solid is clumped or appears

wet

Improper storage; seal failure

leading to significant moisture

absorption.

Do not use for sensitive

reactions. The material may be

dried under high vacuum, but

its purity is no longer

guaranteed. [5]Perform Karl

Fischer titration to quantify

water content.

Balance reading continuously

increases

Active absorption of

atmospheric moisture during

weighing.

Use the rapid weighing

technique (Protocol 4.3.B) or

move the operation to a

glovebox (Protocol 4.3.A). [11]

Discoloration (yellow/brown)
Exposure to light, air, or

impurities over time.

While potentially usable for

less sensitive applications,

discoloration indicates

potential degradation. Use

fresh, white crystalline material

for best results.

Poor reaction yield or

reproducibility

Inaccurate stoichiometry due

to unaccounted-for water

content in the reagent.

Always use dry reagent from a

properly sealed container. For

critical applications, verify

water content via Karl Fischer

titration before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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